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Compound of Interest

Compound Name: Streptomycin sulphate

Cat. No.: B8591717

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of Streptomycin sulphate, a potent antibiotic that requires careful
management. Adherence to these procedures is critical to mitigate risks and ensure the
integrity of your research.

Personal Protective Equipment (PPE)

The appropriate selection and use of Personal Protective Equipment (PPE) is the first line of
defense against exposure to Streptomycin sulphate. The following table summarizes the
recommended PPE for handling this compound.
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PPE Category

Item

Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-

shields or safety goggles

Should conform to EN 166
(EU) or NIOSH (US)
standards.[1][2][3] A face
shield may be required for
supplementary protection
during large-scale handling or
when there is a significant risk

of splashing.[4]

Hand Protection

Chemical-resistant gloves

Nitrile rubber gloves with a
minimum thickness of 0.11 mm
are recommended, offering a
breakthrough time of over 480
minutes.[3] Always inspect
gloves for integrity before use
and practice proper glove
removal technique to avoid

skin contact.[3]

Body Protection

Laboratory coat or long-

sleeved clothing

A complete suit protecting
against chemicals may be
necessary depending on the

scale of work.[3]

Respiratory Protection

Dust mask or respirator

Required when dusts are
generated.[5] ANIOSH/MSHA
or European Standard EN 149
approved respirator should be
used if airborne concentrations
are high or if ventilation is
inadequate.[1] For short-term
use, a P3filter is

recommended.[5]

Occupational Exposure Limits
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Occupational Exposure Limits (OELS) are established to protect workers from the adverse
health effects of exposure to chemical substances. The established limits for Streptomycin
sulphate vary, and it is crucial to adhere to the most conservative value.

Organization Limit and Type Value

OSHA (Occupational Safety

o ) Final PELs - TWA 19 mg/m3[6]
and Health Administration)
ACGIH (American Conference
of Governmental Industrial TLV - TWA 5 mg/m3[6]

Hygienists)

, OEB 3 - Sensitizer (control
] Occupational Exposure Band
Pfizer exposure to >10ug/ms3 to

(OEB)
<100ug/m?3)[6]

Some sources indicate that no
exposure limits have been
established by OSHA or
ACGIH.[1][7]

Other Sources

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday. It is important
to note the conflicting information regarding established OELs and to strive for the lowest
possible exposure levels.

Operational Plan for Handling Streptomycin
Sulphate

A systematic approach to handling Streptomycin sulphate is essential for safety and
efficiency. The following workflow provides a step-by-step guide for laboratory personnel.
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Workflow for Handling Streptomycin Sulphate

Preparation

Review Safety Data Sheet (SDS)

:

Don appropriate PPE

:

Prepare a designated handling area

Handling

Weigh Streptomycin sulphate in a ventilated enclosure

:

Prepare solutions in a chemical fume hood

;

Label all containers clearly

Post-Handling

Decontaminate work surfaces

:

Properly doff and dispose of PPE

;

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A logical workflow for the safe handling of Streptomycin sulphate, from preparation
to post-handling procedures.

Spill Management and Disposal Plan

Accidents can happen, and a well-defined plan for spill management and waste disposal is
critical to mitigate the consequences.

Spill Cleanup Protocol

In the event of a Streptomycin sulphate spill, follow these steps:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert
others to the spill.[4]

o Assess the Spill: Determine the extent of the spill and the associated risks.

o Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the
appropriate PPE, including respiratory protection.

o Contain the Spill: For powdered spills, avoid generating dust.[1] Gently cover the spill with an
absorbent material. For liquid spills, use an inert absorbent material to contain the spill.[8]

o Clean the Spill:

o For powdered spills: Carefully sweep or vacuum the material.[1] A vacuum cleaner
equipped with a HEPA filter is recommended.[4] Dampening the powder with water may
help to reduce dust generation.[4]

o For liquid spills: Absorb the spill with an inert material and place it in a suitable, sealed
container for disposal.[8]

o Decontaminate the Area: Clean the spill area thoroughly with a suitable decontaminating
solution.

» Dispose of Waste: All cleanup materials should be placed in a sealed, labeled container for
hazardous waste disposal.
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Disposal Plan

Proper disposal of Streptomycin sulphate and contaminated materials is crucial to prevent
environmental contamination and potential health hazards.

o As Chemical Waste: Streptomycin sulphate is not destroyed by normal autoclaving and
must be treated as chemical waste.[9]

e Stock Solutions: Concentrated stock solutions are considered hazardous chemical waste
and should be collected in an approved container for chemical waste disposal according to
institutional guidelines.[9]

o Contaminated Materials: All contaminated materials, including used media, disposable PPE,
and cleanup materials, should be disposed of as hazardous waste.[10]

o Containers: Empty containers should be handled as the substance itself.[10] Puncture
containers to prevent reuse and dispose of them at an authorized landfill.[4]

o Regulatory Compliance: All waste must be handled and disposed of in accordance with local,
state, and federal regulations.[4] Do not empty into drains.[10]

By adhering to these safety protocols and operational plans, you can significantly reduce the
risks associated with handling Streptomycin sulphate, ensuring a safer laboratory
environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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